Cas no 52208-59-0 (2-(1-methyl-1H-indol-5-yl)oxyacetic acid)

• Product Name: 2-(1-methyl-1H-indol-5-yl)oxyacetic acid
• CAS No: 52208-59-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5931275
• PubChem ID: 84672987
• Update Time: 2025-11-06

2-(1-methyl-1H-indol-5-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 52208-59-0
• 2-[(1-methyl-1H-indol-5-yl)oxy]acetic acid
• 2-((1-Methyl-1H-indol-5-yl)oxy)acetic acid
• EN300-2000700
• 2-(1-methyl-1H-indol-5-yl)oxyacetic acid

• Inchi： 1S/C11H11NO3/c1-12-5-4-8-6-9(2-3-10(8)12)15-7-11(13)14/h2-6H,7H2,1H3,(H,13,14)
• InChI Key： OIZMFFLXWDVMOQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC2=C(C=1)C=CN2C

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.5Ų

Additional information on 2-(1-methyl-1H-indol-5-yl)oxyacetic acid

Introduction to CAS No. 52208-59-0: 2-(1-Methyl-1H-indol-5-yl)oxyacetic Acid

CAS No. 52208-59-0, commonly referred to as 2-(1-methyl-1H-indol-5-yl)oxyacetic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its indole ring structure and oxyacetic acid moiety, has garnered attention due to its potential applications in drug development and as a building block for synthesizing more complex molecules. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The chemical structure of 2-(1-methyl-1H-indol-5-yl)oxyacetic acid is notable for its indole ring, which is a heterocyclic aromatic structure containing nitrogen. The presence of the methyl group at position 1 of the indole ring adds to the compound's stability and bioavailability. The oxyacetic acid group attached at position 5 further enhances its functional versatility, allowing for interactions with various biological targets such as enzymes and receptors.

Recent research has explored the pharmacokinetic properties of this compound, revealing promising results in terms of absorption, distribution, metabolism, and excretion (ADME). These findings suggest that CAS No. 52208-59-0 could serve as a lead compound in the development of new therapeutic agents. Its ability to cross cellular membranes efficiently makes it a valuable candidate for targeting intracellular pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological potential, 2-(1-methyl-1H-indol-5-yl)oxyacetic acid has been utilized as an intermediate in the synthesis of more complex molecules. Its modular structure allows chemists to modify the indole or oxyacetic acid moieties, enabling the creation of derivatives with enhanced biological activity or specificity. This versatility has made it a cornerstone in medicinal chemistry research.

The synthesis of this compound typically involves multi-step reactions, often employing methods such as nucleophilic substitution or coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is readily available for further studies and applications.

Moreover, recent advancements in computational chemistry have provided deeper insights into the molecular interactions of CAS No. 52208-59-0. Molecular docking studies have revealed potential binding modes with key proteins involved in disease pathways, further validating its therapeutic potential.

In conclusion, CAS No. 52208-59-0: 2-(1-methyl-1H-indol-5-yloxy)acetic acid stands out as a versatile and promising compound with wide-ranging applications in drug discovery and chemical synthesis. Its unique structure, coupled with favorable pharmacokinetic properties, positions it as a valuable asset in contemporary research efforts aimed at addressing unmet medical needs.